Cas no 1260640-80-9 (4-(azetidin-3-yl)benzene-1,2,3-triol)
4-(azetidin-3-yl)benzene-1,2,3-triol Chemical and Physical Properties
Names and Identifiers
-
- 4-(azetidin-3-yl)benzene-1,2,3-triol
- EN300-1857810
- 1260640-80-9
-
- Inchi: 1S/C9H11NO3/c11-7-2-1-6(5-3-10-4-5)8(12)9(7)13/h1-2,5,10-13H,3-4H2
- InChI Key: AYTGYRAESCFCOL-UHFFFAOYSA-N
- SMILES: OC1C(=C(C=CC=1C1CNC1)O)O
Computed Properties
- Exact Mass: 181.07389321g/mol
- Monoisotopic Mass: 181.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 72.7Ų
4-(azetidin-3-yl)benzene-1,2,3-triol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1857810-1g |
4-(azetidin-3-yl)benzene-1,2,3-triol |
1260640-80-9 | 1g |
$1214.0 | 2023-09-18 | ||
| Enamine | EN300-1857810-5g |
4-(azetidin-3-yl)benzene-1,2,3-triol |
1260640-80-9 | 5g |
$3520.0 | 2023-09-18 | ||
| Enamine | EN300-1857810-10g |
4-(azetidin-3-yl)benzene-1,2,3-triol |
1260640-80-9 | 10g |
$5221.0 | 2023-09-18 | ||
| Enamine | EN300-1857810-0.05g |
4-(azetidin-3-yl)benzene-1,2,3-triol |
1260640-80-9 | 0.05g |
$1020.0 | 2023-09-18 | ||
| Enamine | EN300-1857810-0.1g |
4-(azetidin-3-yl)benzene-1,2,3-triol |
1260640-80-9 | 0.1g |
$1068.0 | 2023-09-18 | ||
| Enamine | EN300-1857810-0.25g |
4-(azetidin-3-yl)benzene-1,2,3-triol |
1260640-80-9 | 0.25g |
$1117.0 | 2023-09-18 | ||
| Enamine | EN300-1857810-0.5g |
4-(azetidin-3-yl)benzene-1,2,3-triol |
1260640-80-9 | 0.5g |
$1165.0 | 2023-09-18 | ||
| Enamine | EN300-1857810-1.0g |
4-(azetidin-3-yl)benzene-1,2,3-triol |
1260640-80-9 | 1g |
$1214.0 | 2023-05-26 | ||
| Enamine | EN300-1857810-2.5g |
4-(azetidin-3-yl)benzene-1,2,3-triol |
1260640-80-9 | 2.5g |
$2379.0 | 2023-09-18 | ||
| Enamine | EN300-1857810-5.0g |
4-(azetidin-3-yl)benzene-1,2,3-triol |
1260640-80-9 | 5g |
$3520.0 | 2023-05-26 |
4-(azetidin-3-yl)benzene-1,2,3-triol Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 4-(azetidin-3-yl)benzene-1,2,3-triol
4-(Azetidin-3-yl)benzene-1,2,3-triol: A Comprehensive Overview
The compound with CAS No. 1260640-80-9, commonly referred to as 4-(azetidin-3-yl)benzene-1,2,3-triol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzene ring substituted with a triol group and an azetidine moiety. The azetidine ring, a four-membered cyclic amine, adds a layer of complexity to the molecule's properties, making it a subject of interest for researchers exploring its potential applications in drug design and materials science.
Recent studies have highlighted the importance of 4-(azetidin-3-yl)benzene-1,2,3-triol in the development of novel therapeutic agents. The triol group on the benzene ring contributes to the molecule's hydrophilic nature, enhancing its solubility and bioavailability. This feature is particularly advantageous in drug delivery systems, where solubility is a critical factor for effective pharmacokinetics. Moreover, the azetidine moiety introduces rigidity into the molecule, which can influence its interactions with biological targets such as enzymes and receptors.
One of the most promising areas of research involving 4-(azetidin-3-yl)benzene-1,2,3-triol is its potential as a scaffold for designing kinase inhibitors. Kinases are crucial enzymes involved in various cellular processes, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. By modifying the substituents on the benzene ring or altering the azetidine structure, researchers can optimize the molecule's binding affinity to specific kinase domains. Recent computational studies have demonstrated that this compound exhibits moderate inhibitory activity against several kinases, suggesting its potential as a lead compound for further optimization.
In addition to its therapeutic applications, 4-(azetidin-3-yl)benzene-1,2,3-triol has also been explored for its role in materials science. The molecule's ability to form hydrogen bonds due to its hydroxyl groups makes it a candidate for self-assembling structures such as hydrogels and supramolecular polymers. These materials have applications in tissue engineering and drug delivery systems. Recent experiments have shown that incorporating this compound into hydrogel networks enhances their mechanical properties and biocompatibility.
The synthesis of 4-(azetidin-3-yl)benzene-1,2,3-triol involves a multi-step process that typically includes nucleophilic substitution reactions and cyclization steps to form the azetidine ring. Researchers have optimized these steps to improve yield and purity. For instance, using microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining product quality.
Another area of interest is the study of 4-(azetidin-3-yl)benzene-1,2,3-triol's interactions with biological systems. In vitro assays have revealed that this compound exhibits antioxidant properties due to its hydroxyl groups' ability to scavenge free radicals. This property could be exploited in developing antioxidants for use in skincare products or as dietary supplements.
Furthermore, recent advancements in green chemistry have led to environmentally friendly methods for synthesizing 4-(azetidin-3-yl)benzene-1,2,3-triol. By utilizing biocatalysts or solvent-free conditions during the synthesis process, researchers have minimized waste generation and reduced the environmental footprint associated with traditional synthetic routes.
In conclusion,4-(azetidin-3-yl)benzene-1,2,3-triol (CAS No. 1260640-80-) stands out as a versatile molecule with diverse applications across multiple scientific disciplines. Its unique structure offers opportunities for further exploration in drug discovery and material science. As research continues to uncover new insights into this compound's properties and potential uses,4-(azetidin--trityl)benzenetriol will undoubtedly play an increasingly important role in advancing scientific innovation.
1260640-80-9 (4-(azetidin-3-yl)benzene-1,2,3-triol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)